Cas no 1326828-58-3 (2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 1326828-58-3
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 5404389
• Update Time: 2025-11-01

2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-butan-2-yl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide
• 2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C19H21N3O3S2/c1-4-12(2)22-18(24)17-14(9-10-26-17)21-19(22)27-11-16(23)20-13-7-5-6-8-15(13)25-3/h5-10,12H,4,11H2,1-3H3,(H,20,23)
• InChI Key： LYKPZZYJJXEODO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1N(C(CC)C)C(=O)C2SC=CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 1326828-58-3 and Product Name: 2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide

Compound with the CAS number 1326828-58-3 and the product name 2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates a thieno[3,2-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry, renowned for its biological activity and versatility in drug design.

The thieno[3,2-d]pyrimidine moiety is particularly noteworthy as it has been extensively studied for its role in various pharmacological pathways. This scaffold is found in several FDA-approved drugs and is recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of the butan-2-yl substituent at the 3-position of the thieno[3,2-d]pyrimidine ring adds an additional layer of complexity, influencing the compound's physicochemical properties and potentially its bioavailability. This substitution pattern is not uncommon in drug development, as it can modulate metabolic stability and binding affinity.

The sulfanyl group at the 2-position of the thieno[3,2-d]pyrimidine core is another critical feature that contributes to the compound's unique chemical profile. Sulfanyl groups are known for their ability to enhance solubility and improve interaction with biological targets. In this context, the sulfanyl linkage connects the thieno[3,2-d]pyrimidine moiety to an acetamide group, which further extends the compound's pharmacophoric potential. The acetamide moiety is a common pharmacological group that often participates in hydrogen bonding interactions within biological systems, thereby influencing binding affinity and selectivity.

The terminal part of the molecule features a N-(2-methoxyphenyl)acetamide group. The methoxyphenyl ring is a frequently used aromatic substituent in drug development due to its ability to enhance lipophilicity while maintaining good metabolic stability. This group is attached via an amide bond to the sulfanyl-containing part of the molecule, creating a versatile linker that can influence both electronic and steric properties. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The thieno[3,2-d]pyrimidine scaffold has been shown to exhibit inhibitory activity against various enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. Studies using virtual screening techniques have identified several derivatives of this scaffold as potential lead compounds for drug development. The presence of the butan-2-yl, sulfanyl, and acetamide groups in compound CAS no. 1326828-58-3 may contribute to its unique pharmacological profile by modulating interactions with biological targets.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes relevant to metabolic disorders and neurological diseases. The thieno[3,2-d]pyrimidine core appears to be crucial for these interactions, while the substituents such as butan-2-yl, sulfanyl, and N-(2-methoxyphenyl)acetamide fine-tune its activity by influencing binding affinity and selectivity. These findings align with recent research indicating that heterocyclic compounds with similar structural motifs are promising candidates for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thieno[3,2-d]pyrimidine core, followed by functional group transformations such as sulfonylation and amide bond formation. Advances in synthetic methodologies have made it possible to produce complex heterocyclic molecules like this one more efficiently than ever before. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields.

From a pharmaceutical perspective, the development of new drugs relies heavily on understanding how molecular structure influences biological activity. Compound CAS no. 1326828-58-3 provides an excellent example of how careful molecular design can lead to compounds with desirable pharmacological properties. The integration of different structural motifs into a single molecule allows researchers to create multifunctional entities that can interact with multiple targets simultaneously. This approach has been successful in developing drugs that exhibit synergistic effects and improved therapeutic outcomes.

The future direction of research on this compound will likely involve further exploration of its biological activity using both in vitro and in vivo models. Preclinical studies will be essential to assess its safety profile and efficacy in relevant disease models. Additionally, computational studies using molecular dynamics simulations could provide deeper insights into how this compound interacts with biological targets at an atomic level. Such information is invaluable for guiding future modifications aimed at optimizing its pharmacological properties.

In conclusion,Compound with CAS No. 1326828-58-3 represents a significant contribution to the field of chemical biology and pharmaceutical research,thieno[3,2-d]pyrimidine, butan-2-yl, sulfanyl,N-(2-methoxyphenyl)acetamide are key structural elements that contribute to its unique chemical profile,this compound holds promise for further investigation as a potential therapeutic agent,future research will likely focus on elucidating its mechanism of action using both experimental and computational approaches,this work underscores the importance of innovative molecular design in advancing drug discovery efforts.